Cas no 2137742-37-9 (1-Butyne, 3,4-dimethoxy-)

• Product Name: 1-Butyne, 3,4-dimethoxy-
• CAS No: 2137742-37-9
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 5298234
• Update Time: 2025-06-11

1-Butyne, 3,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 1-Butyne, 3,4-dimethoxy-

• Inchi： 1S/C6H10O2/c1-4-6(8-3)5-7-2/h1,6H,5H2,2-3H3
• InChI Key： AAYZZMZTULZIKC-UHFFFAOYSA-N
• SMILES： C#CC(OC)COC

Additional information on 1-Butyne, 3,4-dimethoxy-

Professional Introduction to 1-Butyne, 3,4-dimethoxy- (CAS No. 2137742-37-9)

1-Butyne, 3,4-dimethoxy- (CAS No. 2137742-37-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its butynyl backbone substituted with methoxy groups at the 3rd and 4th carbon positions, exhibits a distinct chemical profile that makes it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in drug development.

The molecular structure of 1-butyne, 3,4-dimethoxy- consists of an acetylenic bond (C≡C) flanked by two methoxy (-OCH₃) functional groups. This arrangement imparts a high degree of reactivity, making it suitable for various chemical transformations such as nucleophilic addition, reduction, and coupling reactions. The presence of the methoxy groups also influences the compound's electronic properties, enhancing its utility in constructing more complex molecules.

In recent years, there has been growing interest in the use of substituted alkynes as building blocks in medicinal chemistry. The acetylenic moiety is particularly attractive due to its ability to form stable metal complexes, which can be leveraged in catalytic processes. Furthermore, the methoxy-substituted alkynes have shown promise in the synthesis of bioactive molecules, including those with potential therapeutic applications.

One of the most compelling aspects of CAS No. 2137742-37-9 is its role in the development of novel pharmaceuticals. Researchers have been exploring its derivatives as potential candidates for treating various diseases. For instance, studies have indicated that compounds derived from this molecule may exhibit anti-inflammatory and analgesic properties. The methoxy groups provide a scaffold for further functionalization, allowing chemists to tailor the molecule's pharmacokinetic and pharmacodynamic profiles.

The synthesis of 1-butyne, 3,4-dimethoxy- typically involves multi-step organic reactions starting from readily available precursors. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and organometallic chemistry play a crucial role in constructing the desired molecular framework efficiently.

The compound's reactivity also makes it a valuable tool in materials science. Researchers are investigating its potential use in creating advanced polymers and coatings with enhanced mechanical and thermal properties. The acetylenic bond's ability to participate in polymerization reactions offers new avenues for developing high-performance materials.

Recent advancements in computational chemistry have further accelerated the exploration of CAS No. 2137742-37-9. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the rational design of drug candidates. These computational approaches complement experimental efforts by predicting structural features and predicting biological activity with high accuracy.

The industrial significance of this compound cannot be overstated. Its versatility as a synthetic intermediate has led to increased demand in both academic and industrial research settings. Companies specializing in fine chemicals are investing in processes to produce high-purity grades of 1-butyne, 3,4-dimethoxy-, ensuring that researchers have access to reliable sources for their experiments.

In conclusion, 1-butyne, 3,4-dimethoxy- (CAS No. 2137742-37-9) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for chemists and pharmacologists alike. As research continues to uncover new possibilities for this molecule, its importance is likely to grow even further.